1-(2,3-dimethylphenyl)-3-(m-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 3-(2,3-dimethylphenyl)-1-(3-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C20H22N2O3S/c1-13-6-4-8-16(10-13)21-18-11-26(24,25)12-19(18)22(20(21)23)17-9-5-7-14(2)15(17)3/h4-10,18-19H,11-12H2,1-3H3
• InChI Key: BZWJOYCAJHSVOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=CC(=C4C)C
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

1-(2,3-dimethylphenyl)-3-(m-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C20H22N2O3S and its molecular weight is 370.47. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Luminescence Sensing

Compounds with similar structural features, such as dimethylphenyl imidazole dicarboxylates, have been synthesized and exhibit properties that make them potential fluorescence sensors for chemicals like benzaldehyde and its derivatives. The luminescence sensing capabilities are attributed to their ability to exhibit characteristic sharp emission bands, which are selectively sensitive to these compounds (Shi et al., 2015).

Magnetic and Photochromic Behavior

Multifunctional complexes containing bisthienylethene and cobalt(II) show distinct magnetic behaviors and photochromic properties. These complexes undergo a change in color upon irradiation with light, indicating their potential use in materials science for creating responsive materials (Cao et al., 2015).

Catalyst Recycling

A novel fluorous room-temperature ionic liquid has been used as a solvent for homogeneous hydrosilylation reactions, demonstrating high catalyst recycling efficiency. This suggests that related compounds could be explored for their potential in enhancing the recyclability of catalysts in various chemical reactions (van den Broeke et al., 2002).

Structural and Chemical Properties

The preparation and structure analysis of trans-fused ureas and related compounds have provided insights into their chemical properties and reactivity. These studies lay the groundwork for understanding the behavior of such compounds in various chemical environments, which can be crucial for their application in material science and chemistry (Ellis et al., 1972).